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Compound of Interest

Compound Name: Coumarin 106

Cat. No.: B1593619 Get Quote

An In-depth Examination of Available Safety Data and Recommended Handling Protocols for

Drug Development Professionals

Coumarin 106, a fluorescent dye and a derivative of the coumarin chemical class, is utilized in

various research applications. While it has been identified as a non-toxic agent in specific cell-

based assays, a comprehensive and universally recognized Safety Data Sheet (SDS) detailing

its specific hazards remains elusive. This guide synthesizes the currently available safety

information for Coumarin 106 and supplements it with data from the broader coumarin family

to provide researchers, scientists, and drug development professionals with a thorough

understanding of its potential risks and the necessary precautions for safe handling.

It is imperative to note that one supplier, Cayman Chemical, classifies Coumarin 106 (under

the synonym Coumarin 478) as not hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). However, this is an exception, as the parent

compound, coumarin, and its derivatives are generally considered hazardous. Therefore, a

cautious approach is strongly recommended when handling Coumarin 106, assuming a

hazard profile similar to other coumarins until more specific data becomes available.

Physicochemical Properties
Understanding the physical and chemical characteristics of Coumarin 106 is fundamental to its

safe handling and use in experimental settings. The following table summarizes the available

data for Coumarin 106, supplemented with data for the general coumarin compound for

reference.
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Property
Coumarin 106 (CAS:
41175-45-5)

Coumarin (General) (CAS:
91-64-5)

Molecular Formula C₁₈H₁₉NO₂ C₉H₆O₂

Molecular Weight 281.35 g/mol [1] 146.14 g/mol [2]

Appearance Solid[3]
Colorless to white crystals or

powder[2]

Melting Point Not available 68-71 °C[4]

Boiling Point Not available 298 °C at 760 mmHg[4]

Solubility
Soluble in DMSO (≥ 25

mg/mL)[1][5]
Soluble in water[4]

Vapor Pressure Not available 1 hPa @ 106 °C[4]

Toxicological Data
Limited toxicological data is available specifically for Coumarin 106. One study has shown it to

be non-toxic in Caco-2 cells, a human colon adenocarcinoma cell line.[1][6] However, this in

vitro result does not provide a complete toxicological profile. The data for the general coumarin

compound, which is classified as toxic, is provided below for a conservative safety assessment.

Toxicological Endpoint Coumarin 106 Coumarin (General)

Acute Oral Toxicity No data available LD50 (Rat): 293 mg/kg[7]

Acute Dermal Toxicity No data available Toxic in contact with skin.[8]

Acute Inhalation Toxicity No data available Toxic if inhaled.[8]

Skin Corrosion/Irritation
No specific data; handle with

caution.

May cause an allergic skin

reaction.[8]

Eye Corrosion/Irritation
No specific data; handle with

caution.

No information available;

assume potential for irritation.

[7]

Carcinogenicity No data available Not classified as a carcinogen.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards associated with coumarin compounds, stringent safety protocols

should be followed when handling Coumarin 106. The following workflow outlines the key

steps for safe handling in a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Storage

Review Safety Data Sheet (SDS)
(Assume hazardous if specific SDS is unavailable)

Don Appropriate Personal Protective Equipment (PPE)

Weighing and Preparation
(Use in a well-ventilated area or fume hood)

Experimental Use
(Avoid generating dust or aerosols)

Spill Management
(Follow established spill cleanup procedures)

If spill occurs

Waste Disposal
(Dispose of as hazardous waste)

Store in a cool, dry, well-ventilated area
(Keep container tightly closed)

For unused material
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Caption: A logical workflow for the safe handling of chemical compounds like Coumarin 106.

Personal Protective Equipment (PPE) Recommendations
To minimize exposure, the following personal protective equipment should be worn when

handling Coumarin 106:

Eye Protection: Chemical safety goggles or a face shield.[9][10]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).[11]

Skin and Body Protection: A laboratory coat and, if there is a risk of significant exposure,

additional protective clothing.

Respiratory Protection: In case of inadequate ventilation or when handling powders that may

become airborne, a NIOSH-approved respirator is recommended.

First-Aid Measures
In the event of exposure to Coumarin 106, the following first-aid measures should be taken

immediately:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[12]

Spill, Storage, and Disposal Procedures
Proper procedures for managing spills, storage, and disposal are critical to maintaining a safe

laboratory environment.

Spill Cleanup
In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place the

collected material into a sealed container for disposal.
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For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Storage
Store Coumarin 106 in a tightly closed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

Disposal
Dispose of Coumarin 106 and any contaminated materials as hazardous waste in accordance

with all applicable federal, state, and local regulations. Do not allow the material to enter drains

or waterways.

Experimental Protocols
Detailed experimental protocols for the safety testing of Coumarin 106 are not readily available

in the public domain. The toxicological data for the general coumarin compound is derived from

standard OECD (Organisation for Economic Co-operation and Development) test guidelines for

acute toxicity studies. For instance, the LD50 values are typically determined through studies

involving the administration of the substance to animals (e.g., rats) via different routes (oral,

dermal, inhalation) and observing the mortality rate over a specified period. The non-toxicity in

Caco-2 cells for Coumarin 106 would have been determined using cell viability assays, such

as the MTT or LDH assay, after exposing the cells to various concentrations of the compound.

In conclusion, while Coumarin 106 has shown a lack of toxicity in a specific in vitro assay, the

absence of a comprehensive SDS and the known hazards of the broader coumarin class

necessitate a cautious and well-informed approach to its handling. Researchers should adhere

to the stringent safety protocols outlined in this guide to minimize potential risks and ensure a

safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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